Cas no 1211539-11-5 (Tert-butyl octahydro-1H-cyclopenta[B]pyrazine-1-carboxylate)

• Product Name: Tert-butyl octahydro-1H-cyclopenta[B]pyrazine-1-carboxylate
• CAS No: 1211539-11-5
• MF: C₁₂H₂₂N₂O₂
• MW: 226.315283298492
• CID: 2131813
• Update Time: 2025-06-09

Tert-butyl octahydro-1H-cyclopenta[B]pyrazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• octahydro-1H-Cyclopentapyrazine-1-carboxylic acid 1,1-dimethylethyl ester
• tert-​butyl octahydro-​1H-​cyclopenta[b]​pyrazine-​1-​carboxylate
• TERT-BUTYL OCTAHYDRO-1H-CYCLOPENTA[B]PYRAZINE-1-CARBOXYLATE
• 4660AJ
• Tert-butyl octahydro-1H-cyclopenta[B]pyrazine-1-carboxylate

• Inchi： 1S/C12H22N2O2/c1-12(2,3)16-11(15)14-8-7-13-9-5-4-6-10(9)14/h9-10,13H,4-8H2,1-3H3
• InChI Key： DTQFSFGKCIRARX-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCNC2CCCC12)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 273
• Topological Polar Surface Area: 41.6

Additional information on Tert-butyl octahydro-1H-cyclopenta[B]pyrazine-1-carboxylate

Tert-butyl octahydro-1H-cyclopenta[B]pyrazine-1-carboxylate: A Comprehensive Overview

The compound with CAS No. 1211539-11-5, known as tert-butyl octahydro-1H-cyclopenta[B]pyrazine-1-carboxylate, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and materials science. This compound belongs to the class of bicyclic structures, which are characterized by their unique electronic properties and structural stability. The tert-butyl group attached to the cyclopenta[B]pyrazine ring imparts steric hindrance, which can influence the compound's reactivity and solubility. Recent studies have highlighted its potential applications in drug delivery systems and advanced materials.

The synthesis of tert-butyl octahydro-1H-cyclopenta[B]pyrazine-1-carboxylate involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Researchers have employed various strategies, including ring-closing metathesis and microwave-assisted synthesis, to optimize the production of this compound. These advancements have not only improved the yield but also reduced the reaction time, making it more feasible for large-scale production. The cyclopenta[B]pyrazine core is particularly interesting due to its ability to form stable coordination complexes with metal ions, which has implications in catalysis and sensor technology.

One of the most promising applications of this compound lies in its use as a precursor for advanced materials. For instance, recent studies have demonstrated its ability to form self-assembled monolayers (SAMs) on various substrates, which can be used in the development of high-performance electronic devices. The tert-butyl group plays a crucial role in modulating the surface properties of these SAMs, enabling tailored functionalities such as hydrophobicity or conductivity. Additionally, its compatibility with biological systems has opened avenues for its use in biomedical applications, including drug delivery and tissue engineering.

From a structural perspective, the octahydro-1H-cyclopenta[B]pyrazine framework exhibits a high degree of symmetry, which contributes to its thermal stability and mechanical robustness. This makes it an ideal candidate for use in high-temperature applications, such as aerospace materials and advanced composites. Furthermore, its electronic properties make it suitable for use in organic light-emitting diodes (OLEDs) and other optoelectronic devices. Recent breakthroughs in computational chemistry have allowed researchers to predict and optimize these properties at an unprecedented level of detail.

In terms of biological activity, tert-butyl octahydro-1H-cyclopenta[B]pyrazine-1-carboxylate has shown potential as an anti-inflammatory agent. Preclinical studies have demonstrated its ability to inhibit key enzymes involved in inflammatory pathways, suggesting its potential as a lead compound for drug development. However, further research is required to fully understand its pharmacokinetics and toxicity profile before it can be considered for clinical trials.

Looking ahead, the development of novel synthetic routes and functionalization strategies will be critical for unlocking the full potential of this compound. Collaborative efforts between academia and industry are expected to drive innovation in this field, leading to new applications across multiple disciplines. As research continues to deepen our understanding of tert-butyl octahydro-1H-cyclopenta[B]pyrazine-1-carboxylate, it is poised to play an increasingly important role in advancing both scientific knowledge and practical applications.